Cas no 519137-44-1 (2-Propenoic acid, 3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-, (2E)-)

• Product Name: 2-Propenoic acid, 3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-, (2E)-
• CAS No: 519137-44-1
• MF: C₁₆H₁₂N₂O₂S
• MW: 296.343682289124
• CID: 1574788
• PubChem ID: 876548
• Update Time: 2025-11-02

2-Propenoic acid, 3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-, (2E)-
• 3-(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)prop-2-enoic acid
• 3-(1-Phenyl-3-thiophen-2-yl-1H-pyrazol-4-yl)-acrylic acid
• 519137-44-1
• DTXSID60358079

• MDL： MFCD02633548
• Inchi： 1S/C16H12N2O2S/c19-15(20)9-8-12-11-18(13-5-2-1-3-6-13)17-16(12)14-7-4-10-21-14/h1-11H,(H,19,20)
• InChI Key： JYTTUZGNGPOHCQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C=CC(=O)O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 296.06206
• Monoisotopic Mass: 296.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 55.12

Additional information on 2-Propenoic acid, 3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-, (2E)-

Comprehensive Guide to 2-Propenoic acid, 3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-, (2E)- (CAS No. 519137-44-1)

2-Propenoic acid, 3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-, (2E)- (CAS No. 519137-44-1) is a specialized organic compound with a unique molecular structure that combines a pyrazole ring, thiophene, and an acrylic acid moiety. This compound has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science due to its versatile reactivity and potential applications. Researchers and industry professionals often search for CAS 519137-44-1 to explore its synthesis pathways, chemical properties, and commercial availability.

The molecular formula of 2-Propenoic acid, 3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-, (2E)- is C₁₆H₁₂N₂O₂S, with a molecular weight of 296.34 g/mol. Its structure features a (2E)-configuration of the acrylic acid group, which plays a crucial role in its reactivity and interaction with other molecules. The presence of both phenyl and thienyl groups enhances its potential for applications in drug discovery and functional materials. Recent studies highlight its utility as a building block for heterocyclic compounds, which are widely used in medicinal chemistry.

One of the most searched topics related to CAS 519137-44-1 is its synthesis method. The compound is typically prepared through a multi-step process involving the condensation of 1-phenyl-3-(2-thienyl)-1H-pyrazole-4-carbaldehyde with malonic acid or its derivatives. Researchers often optimize reaction conditions to improve yield and purity, making it a subject of interest in green chemistry and sustainable synthesis. The growing demand for eco-friendly chemical processes has further driven investigations into catalytic and solvent-free approaches for producing this compound.

In the pharmaceutical industry, 2-Propenoic acid, 3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-, (2E)- is explored for its potential as a bioactive scaffold. Its pyrazole-thiophene core is known to exhibit anti-inflammatory, antimicrobial, and anticancer properties, making it a candidate for drug development. Recent publications have investigated its role in inhibiting specific enzymes or signaling pathways, aligning with the trend of targeted therapy in modern medicine. This has led to increased searches for CAS 519137-44-1 suppliers and custom synthesis services.

Beyond pharmaceuticals, this compound finds applications in advanced materials. Its conjugated system and functional groups make it suitable for designing organic semiconductors, sensors, and photovoltaic materials. With the rise of flexible electronics and renewable energy technologies, researchers are keen to explore its electronic properties and compatibility with other materials. This aligns with the global push toward sustainable energy solutions, a hot topic in scientific and industrial communities.

The market for 2-Propenoic acid, 3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-, (2E)- is expanding, driven by its diverse applications. Suppliers and manufacturers often highlight its high purity grades and customizable formulations to meet research and industrial needs. As the demand for specialty chemicals grows, this compound is expected to play a pivotal role in innovation across multiple sectors. For those seeking CAS 519137-44-1 price or technical data sheets, reputable chemical databases and vendors provide up-to-date information.

In summary, 2-Propenoic acid, 3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-, (2E)- (CAS No. 519137-44-1) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and organic synthesis. Its unique structure and reactivity make it a valuable tool for researchers and industries alike. By staying informed about the latest developments and applications, professionals can leverage this compound to drive innovation and address contemporary challenges in science and technology.